2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]-N-[(4-methylphenyl)methyl]acetamide

• IUPAC Name: 2-[3-(5-ethyl-1,3,4-oxadiazol-2-yl)phenoxy]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C20H21N3O3/c1-3-19-22-23-20(26-19)16-5-4-6-17(11-16)25-13-18(24)21-12-15-9-7-14(2)8-10-15/h4-11H,3,12-13H2,1-2H3,(H,21,24)
• InChI Key: MNMHFIPOJPFCPY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC(=CC=C2)OCC(=O)NCC3=CC=C(C=C3)C
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

The 1,3,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus. The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature.

Molecular Structure Analysis

The structure of the 1,3,4-oxadiazole derivatives were studied by single crystal X-ray diffraction method and intramolecular hydrogen bonding between N atom of oxadiazole moiety and NH2 group was revealed.

Chemical Reactions Analysis

1,3,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Scientific Research Applications

a. Anticancer Agents: Derivatives of 1,3,4-oxadiazoles have shown potent anticancer activities. . Further research in this area could explore other derivatives for potential cancer therapies.

b. Optoelectronic Devices: 1,3,4-Oxadiazoles serve as promising scaffolds for optoelectronic applications. Researchers have investigated their use in organic light-emitting diodes (OLEDs) and other light-emitting devices. The unique electronic properties of these heterocycles make them attractive candidates for enhancing device performance.

c. Corrosion Inhibitors: The compound’s structure lends itself to corrosion inhibition. Researchers have explored its potential as an additive in protective coatings for metals, especially in aggressive environments. By inhibiting corrosion, it contributes to the longevity and durability of materials.

d. Metal Ion Sensors: 1,3,4-Oxadiazoles can act as ligands for metal ions. Their coordination chemistry allows for the development of selective sensors. These sensors find applications in environmental monitoring, industrial processes, and biological systems.

e. Membranes for Gas Separation: Researchers have investigated using 1,3,4-oxadiazoles in the development of membranes for high-pressure mixed-gas separation. These membranes play a crucial role in gas purification and separation processes.

f. Energetic Materials: The compound’s energetic properties make it relevant for applications in propellants, explosives, and pyrotechnics. Its stability and energy release characteristics are of interest to researchers in this field.

Synthetic Routes

Several synthetic routes lead to 1,3,4-oxadiazoles:

a. Dehydration of Hydrazides: A classical route involves cyclization of N,N’-diacylhydrazines in the presence of dehydrating agents. Sequential intramolecular cyclization from in situ generated N,N’-diacylhydrazines has been elaborated. Solvent-free routes starting from hydrazides and amides have also been explored.

b. Cyclization of Hydrazide Thio Analogues: Dihydrazide thio analogues serve as intermediates for synthesizing 1,3,4-oxadiazoles. Cyclization of hydrazides with aryl isothiocyanates generates the corresponding thio analogues, which then undergo intramolecular cyclization to yield 1,3,4-oxadiazoles.

c. Oxidative Cyclization of Hydrazones: Another common protocol involves intramolecular cyclization of N-acylhydrazones under oxidative conditions. Oxygen, iodine, or bromine can be used as oxidants. Milder, user-friendly protocols have also been developed.

Mechanism of Action

While the specific mechanism of action for your compound is not available, it’s known that many 1,2,4-oxadiazole derivatives are recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

Due to the constantly growing interest in heterocyclic systems of this nature, new methods of obtaining complex structures containing oxadiazole rings are sought. These compounds could be used in the future in medicine and agriculture.